Cas no 298204-46-3 (Cyclohexanecarboxylic acid, 2-oxo-, 2-methylpropyl ester)
298204-46-3 structure
Product Name:Cyclohexanecarboxylic acid, 2-oxo-, 2-methylpropyl ester
CAS No:298204-46-3
MF:C11H18O3
MW:198.258823871613
CID:1443425
Update Time:2024-08-24
Cyclohexanecarboxylic acid, 2-oxo-, 2-methylpropyl ester Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanecarboxylic acid, 2-oxo-, 2-methylpropyl ester
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- Inchi: 1S/C11H18O3/c1-8(2)7-14-11(13)9-5-3-4-6-10(9)12/h8-9H,3-7H2,1-2H3
- InChI Key: YXRGWDHDYZKMPB-UHFFFAOYSA-N
- SMILES: C1(C(OCC(C)C)=O)CCCCC1=O
Computed Properties
- Exact Mass: 198.12564
- Monoisotopic Mass: 198.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
Experimental Properties
- Density: 1.040±0.06 g/cm3(Predicted)
- Boiling Point: 277.6±33.0 °C(Predicted)
- PSA: 43.37
- pka: 12.00±0.20(Predicted)
Cyclohexanecarboxylic acid, 2-oxo-, 2-methylpropyl ester Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
298204-46-3 (Cyclohexanecarboxylic acid, 2-oxo-, 2-methylpropyl ester) Related Products
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